Cas no 1314656-49-9 (Benzeneacetic acid, 4-amino-3-chloro-α,α-dimethyl-)

• Product Name: Benzeneacetic acid, 4-amino-3-chloro-α,α-dimethyl-
• CAS No: 1314656-49-9
• CID: 4583417
• Update Time: 2025-06-11

Benzeneacetic acid, 4-amino-3-chloro-α,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-amino-3-chloro-α,α-dimethyl-

Additional information on Benzeneacetic acid, 4-amino-3-chloro-α,α-dimethyl-

Benzeneacetic Acid, 4-Amino-3-Chloro-α,α-Dimethyl- (CAS No. 1314656-49-9): A Comprehensive Overview

Benzeneacetic acid, 4-amino-3-chloro-α,α-dimethyl- (CAS No. 1314656-49-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-amino-3-chloro-α,α-dimethylbenzeneacetic acid, has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of Benzeneacetic acid, 4-amino-3-chloro-α,α-dimethyl- is C₁₀H₁₂ClNO₂, with a molecular weight of approximately 207.66 g/mol. The compound features a benzene ring substituted with an amino group at the 4-position, a chlorine atom at the 3-position, and two methyl groups attached to the α-carbon of the acetic acid moiety. These structural elements contribute to its unique chemical and physical properties.

The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its melting point is around 150°C, and it exhibits moderate stability under standard laboratory conditions. The presence of the amino group makes it capable of forming hydrogen bonds, which can influence its solubility and reactivity in various media.

Synthesis Methods

The synthesis of Benzeneacetic acid, 4-amino-3-chloro-α,α-dimethyl- can be achieved through several routes, each with its own advantages and challenges. One common approach involves the reaction of 4-amino-3-chlorobenzaldehyde with methylmagnesium bromide followed by oxidation to form the carboxylic acid. This method typically yields high purity products but may require careful control of reaction conditions to avoid side reactions.

Another synthetic route involves the coupling of 4-amino-3-chlorobenzoic acid with dimethylacetone in the presence of a suitable catalyst. This method is advantageous for large-scale production due to its simplicity and cost-effectiveness. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, making them more viable for industrial applications.

Biological Activities and Applications

Benzeneacetic acid, 4-amino-3-chloro-α,α-dimethyl- has been extensively studied for its potential biological activities. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Benzeneacetic acid, 4-amino-3-chloro-α,α-dimethyl- has also been investigated for its antitumor properties. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These results highlight its potential as a lead compound for developing novel anticancer agents.

Recent Research Developments

The field of medicinal chemistry is continuously evolving, and recent research has shed new light on the potential applications of Benzeneacetic acid, 4-amino-3-chloro-α,α-dimethyl-. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The researchers found that it can interfere with viral replication by targeting specific viral enzymes involved in RNA synthesis.

Another notable study published in Bioorganic & Medicinal Chemistry Letters in 2021 explored the use of Benzeneacetic acid, 4-amino-3-chloro-α,α-dimethyl- as a scaffold for designing new antibiotics. The study demonstrated that derivatives of this compound could effectively inhibit the growth of multidrug-resistant bacteria such as methicillin-resistant Staphylococcus aureus (MRSA). These findings open up new avenues for combating antibiotic resistance, a growing global health concern.

Conclusion

Benzeneacetic acid, 4-amino-3-chloro-α,α-dimethyl- (CAS No. 1314656-49-9) is a multifunctional compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with valuable biological activities such as anti-inflammatory, antitumor, antiviral, and antibacterial properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As scientists delve deeper into the properties of this compound, it holds promise for addressing various unmet medical needs and contributing to the development of innovative treatments.